2,6-Bis(benzoyloxy)phenyl benzoate

• Molecular Formula: C27H18O6
• Molecular Weight: 438.4 g/mol
• IUPAC Name: (2,3-dibenzoyloxyphenyl) benzoate
• InChI: InChI=1S/C27H18O6/c28-25(19-11-4-1-5-12-19)31-22-17-10-18-23(32-26(29)20-13-6-2-7-14-20)24(22)33-27(30)21-15-8-3-9-16-21/h1-18H
• InChI Key: UVQTYWZUAWYSET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OC2=C(C(=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4

Description

2,6-Bis(benzoyloxy)phenyl benzoate is a useful research compound. Its molecular formula is C27H18O6 and its molecular weight is 438.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 500 ml three-necked round-bottom flask equipped with a magnetic stirrer was charged with 20.0 g (0.142 mol) of benzoyl chloride, 6.2 g (0.05 mol) of pyrogallol, 400 ml of methylene chloride, and 50 ml of tetrahydrofuran (THF). Triethylamine (TEA; 15.3 g, 0.15 mol) was added drop-wise via an addition funnel over a period of 10 min. After the addition of TEA, the solution was stirred for an additional 15 min and subsequently transferred to a 1000 ml separatory funnel. The solution was washed with 150 ml of a 1.0 M solution of HCl (1×), 100 ml of 0.1 M solution of NaOH (2×), 100 ml of 1.0 M solution of HCl (1×), and 100 ml of deionized water (3×). The methylene chloride layer was extracted, dried over MgSO4 for 1 hour, and filtered. The methylene chloride was removed in vacuo, and a viscous oil was recovered. The viscous oil was placed into a minimal amount of methylene chloride and crystallized from hexanes after 2-3 weeks time (slow evaporation of solvent occurred during crystallization) to afford a white, crystalline solid. The solid was filtered and dried in vacuo (30 mm Hg) overnight.